N-[4-(acetylamino)phenyl]-2-(4-ethylphenoxy)acetamide

• IUPAC Name: N-(4-acetamidophenyl)-2-(4-ethylphenoxy)acetamide
• InChI: InChI=1S/C18H20N2O3/c1-3-14-4-10-17(11-5-14)23-12-18(22)20-16-8-6-15(7-9-16)19-13(2)21/h4-11H,3,12H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key: IUFAKVJJVDFANJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OCC(=O)NC2=CC=C(C=C2)NC(=O)C
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol

Description

N-[4-(acetylamino)phenyl]-2-(4-ethylphenoxy)acetamide, commonly known as AEA, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. AEA belongs to the class of fatty acid amides and is structurally similar to an endocannabinoid called anandamide.

Mechanism of Action

AEA acts on the endocannabinoid system, specifically on the CB1 and CB2 receptors. AEA is an agonist of the CB1 receptor and a partial agonist of the CB2 receptor. AEA also acts on other receptors, including TRPV1, PPARα, and GPR55. The activation of these receptors leads to the modulation of various physiological processes, including pain sensation, inflammation, and metabolism.
Biochemical and Physiological Effects:
AEA has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. AEA has also been shown to have analgesic properties by modulating pain perception. Additionally, AEA has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

AEA has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities. AEA is also stable and can be stored for long periods. However, AEA has some limitations for lab experiments. It is a relatively new compound, and its effects on various physiological processes are not fully understood. Additionally, AEA is a potent agonist of the CB1 receptor, which may lead to unwanted side effects in some experiments.

Future Directions

There are several future directions for the research on AEA. One direction is to study its potential role in the treatment of cancer. AEA has been shown to have anti-tumor properties, and further research is needed to determine its efficacy in various types of cancer. Another direction is to study its potential role in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. AEA has been shown to have neuroprotective properties, and further research is needed to determine its potential therapeutic applications in these diseases. Finally, further research is needed to understand the effects of AEA on various physiological processes, including metabolism and inflammation.

Synthesis Methods

AEA can be synthesized using a multi-step process starting from commercially available chemicals. The first step involves the reaction of 4-ethylphenol with ethylene oxide to form 4-ethylphenol ethoxylate. The second step involves the reaction of 4-ethylphenol ethoxylate with 2-bromoacetyl bromide to form 2-(4-ethylphenoxy)acetamide. The final step involves the reaction of 2-(4-ethylphenoxy)acetamide with N-(4-acetylphenyl)hydroxylamine to form AEA.

Scientific Research Applications

AEA has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and neuroprotective properties. AEA has also been studied for its potential role in the treatment of obesity, diabetes, and metabolic syndrome. Additionally, AEA has been shown to have anti-tumor properties and may have potential in the treatment of cancer.